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Compound of Interest

Compound Name: 5-Bromonicotinic acid

Cat. No.: B110799 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical reagents is paramount. This guide provides essential safety and

logistical information for the proper disposal of 5-Bromonicotinic acid, a compound commonly

used in laboratory and manufacturing settings. Adherence to these procedures is critical to

maintaining a safe laboratory environment and complying with regulatory standards.

Hazard Identification and Classification
5-Bromonicotinic acid is classified with several hazard statements under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).[1][2] Understanding

these hazards is the first step in safe handling and disposal.
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Hazard Classification Category Hazard Statement

Skin Corrosion/Irritation 2 H315 - Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319 - Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335 - May cause respiratory

irritation

Acute Toxicity, Oral (Harmful if

swallowed)
Not specified H302 - Harmful if swallowed

Skin Sensitization Not specified
H317 - May cause an allergic

skin reaction

Specific Target Organ Toxicity

(Repeated Exposure)
Not specified

H373 - May cause damage to

organs through prolonged or

repeated exposure

Hazardous to the Aquatic

Environment, Long-term

Hazard

Not specified
H412 - Harmful to aquatic life

with long lasting effects

The corresponding GHS pictogram for its primary hazards is the exclamation mark (GHS07).[1]

Personal Protective Equipment (PPE)
When handling 5-Bromonicotinic acid, especially during disposal procedures, the use of

appropriate Personal Protective Equipment (PPE) is mandatory to prevent exposure.[1][3][4]
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Protection Type Specific Equipment Standards/Regulations

Eye/Face Protection

Chemical goggles or safety

glasses. A face shield may

also be necessary.

29 CFR 1910.133 (OSHA)

Hand Protection Protective gloves. 29 CFR 1910.138

Skin and Body Protection

Wear suitable protective

clothing. Safety shoes are also

recommended.

29 CFR 1910.136 (Foot

Protection)

Respiratory Protection

In case of inadequate

ventilation, wear respiratory

protection.

29 CFR 1910.134

Step-by-Step Disposal Protocol
The primary recommended method for the disposal of 5-Bromonicotinic acid is incineration

by a licensed waste disposal facility.[1][2] It is crucial to adhere to local, state, and federal

regulations.

Experimental Protocol: Waste Neutralization (for Spills)

In the event of a small spill, the material should be carefully managed to prevent dust

generation.

Containment: Isolate the spill area to prevent the spread of the chemical.

Cleanup: Carefully sweep or vacuum the spilled solid material.[3] Minimize the generation of

dust during this process.

Collection: Place the swept material into a suitable and properly labeled disposal container.

[3][4]

Decontamination: Clean the spill area thoroughly.

Disposal: The container with the collected waste should be disposed of following the

procedures outlined below.
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Operational Plan for Disposal

Consult Regulations: Before initiating disposal, consult with your institution's Environmental

Health and Safety (EHS) office and review local, regional, and national waste management

regulations.[2]

Packaging and Labeling:

Ensure the waste 5-Bromonicotinic acid is stored in a compatible, tightly closed

container.[1][3]

Clearly label the container with the chemical name ("5-Bromonicotinic acid") and

appropriate hazard symbols.

Waste Collection:

Arrange for collection by a licensed chemical waste disposal company.

Provide the waste manifest, including the Safety Data Sheet (SDS), to the disposal

company.

Recommended Disposal Method:

The preferred method of disposal is incineration in an authorized facility equipped with an

afterburner and a flue gas scrubber to manage hazardous decomposition products.[1]

Alternatively, burial in a specifically licensed landfill for chemical and pharmaceutical

wastes may be an option, but this should be confirmed with the waste management

authority.[2]

Container Decontamination:

Empty containers should be decontaminated before disposal.[2] Observe all label

safeguards until the containers are cleaned or destroyed.[2]

Disposal Workflow
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The following diagram illustrates the logical steps for the proper disposal of 5-Bromonicotinic
acid.

5-Bromonicotinic Acid Disposal Workflow

Start: Unused or Waste
5-Bromonicotinic Acid

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Small Spill or Residue?

3a. Carefully Sweep/Vacuum
into Labeled Container

Yes

3b. Package in a Tightly
Sealed, Labeled Container

No

4. Consult Institutional EHS
& Local Regulations

5. Arrange for Licensed
Waste Disposal Pickup

6. Authorized Incineration
(with Scrubber)

End: Proper Disposal Complete
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Click to download full resolution via product page

Caption: A flowchart outlining the procedural steps for the safe disposal of 5-Bromonicotinic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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